N-(2-benzoyl-4-methylphenyl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-(2-benzoyl-4-methylphenyl)-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C22H18FNO2/c1-15-7-12-20(19(13-15)22(26)17-5-3-2-4-6-17)24-21(25)14-16-8-10-18(23)11-9-16/h2-13H,14H2,1H3,(H,24,25)
• InChI Key: MUNSEPSNGNATGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CC2=CC=C(C=C2)F)C(=O)C3=CC=CC=C3
• Molecular Formula: C22H18FNO2
• Molecular Weight: 347.4 g/mol

Description

N-(2-benzoyl-4-methylphenyl)-2-(4-fluorophenyl)acetamide, also known as N-(2-benzoyl-4-methylphenyl)-2-(4-fluorophenyl)acetamide, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-(2-benzoyl-4-methylphenyl)-2-(4-fluorophenyl)acetamide(2-benzoyl-4-methylphenyl)-2-(4-fluorophenyl)acetamide is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase enzymes, which are involved in the synthesis of prostaglandins, a group of lipid compounds that play a key role in inflammation and pain.
Biochemical and Physiological Effects:
N-(2-benzoyl-4-methylphenyl)-2-(4-fluorophenyl)acetamide(2-benzoyl-4-methylphenyl)-2-(4-fluorophenyl)acetamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as to have anticonvulsant and neuroprotective properties. Additionally, it has been shown to have a low toxicity profile, making it a potentially safe and effective treatment option.

Advantages and Limitations for Lab Experiments

N-(2-benzoyl-4-methylphenyl)-2-(4-fluorophenyl)acetamide(2-benzoyl-4-methylphenyl)-2-(4-fluorophenyl)acetamide has several advantages for lab experiments, including its relatively simple synthesis method and its potential applications in various fields. However, it also has some limitations, including the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on N-(2-benzoyl-4-methylphenyl)-2-(4-fluorophenyl)acetamide(2-benzoyl-4-methylphenyl)-2-(4-fluorophenyl)acetamide. One potential direction is to further investigate its potential applications in the treatment of various diseases and disorders. Additionally, further research is needed to fully understand its mechanism of action and potential side effects, as well as to develop more efficient synthesis methods. Finally, investigations into the structure-activity relationship of N-(2-benzoyl-4-methylphenyl)-2-(4-fluorophenyl)acetamide(2-benzoyl-4-methylphenyl)-2-(4-fluorophenyl)acetamide could lead to the development of more potent and selective compounds.

Synthesis Methods

The synthesis of N-(2-benzoyl-4-methylphenyl)-2-(4-fluorophenyl)acetamide(2-benzoyl-4-methylphenyl)-2-(4-fluorophenyl)acetamide involves the reaction of 2-benzoyl-4-methylphenylamine with 4-fluorobenzoyl chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-(2-benzoyl-4-methylphenyl)-2-(4-fluorophenyl)acetamide(2-benzoyl-4-methylphenyl)-2-(4-fluorophenyl)acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the treatment of various diseases and disorders.